Cas no 887693-16-5 (5-amino-1-(3-methylsulfanylphenyl)triazole-4-carboxamide)

• Product Name: 5-amino-1-(3-methylsulfanylphenyl)triazole-4-carboxamide
• CAS No: 887693-16-5
• MF: C₁₀H₁₁N₅OS
• MW: 249.292239427567
• CID: 5306713
• Update Time: 2025-08-04

5-amino-1-(3-methylsulfanylphenyl)triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-amino-1-(3-methylsulfanylphenyl)triazole-4-carboxamide

• Inchi： 1S/C10H11N5OS/c1-17-7-4-2-3-6(5-7)15-9(11)8(10(12)16)13-14-15/h2-5H,11H2,1H3,(H2,12,16)
• InChI Key： WKSNLTNOEPTIBE-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC(SC)=C2)C(N)=C(C(N)=O)N=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 5-amino-1-(3-methylsulfanylphenyl)triazole-4-carboxamide

Introduction to 5-amino-1-(3-methylsulfanylphenyl)triazole-4-carboxamide (CAS No. 887693-16-5)

5-amino-1-(3-methylsulfanylphenyl)triazole-4-carboxamide, identified by the CAS number 887693-16-5, is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and pharmacological research. This compound belongs to the triazole class, a heterocyclic structure known for its broad spectrum of biological activities. The presence of both amino and carboxamide functional groups, coupled with a 3-methylsulfanylphenyl substituent, endows it with unique chemical properties that make it a promising candidate for further investigation in drug discovery and therapeutic applications.

The molecular framework of 5-amino-1-(3-methylsulfanylphenyl)triazole-4-carboxamide incorporates a triazole ring, which is a key structural motif in numerous bioactive molecules. Triazoles are renowned for their stability and ability to form hydrogen bonds, making them valuable in the design of pharmacophores. The addition of a carboxamide group enhances the compound's solubility and interaction with biological targets, while the 3-methylsulfanylphenyl moiety introduces hydrophobicity and potential for selective binding. These features collectively contribute to the compound's potential as an intermediate in the synthesis of novel therapeutic agents.

In recent years, there has been growing interest in exploring the pharmacological properties of triazole derivatives due to their demonstrated efficacy in various disease models. Studies have shown that compounds containing the triazole scaffold exhibit anti-inflammatory, antimicrobial, and anticancer activities. Specifically, 5-amino-1-(3-methylsulfanylphenyl)triazole-4-carboxamide has been investigated for its potential role in modulating biological pathways associated with inflammation and cancer progression. Preliminary in vitro studies suggest that this compound may inhibit key enzymes involved in these pathways, thereby offering a novel approach to treating chronic inflammatory diseases and certain types of cancer.

The synthesis of 5-amino-1-(3-methylsulfanylphenyl)triazole-4-carboxamide involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the 3-methylsulfanylphenyl group necessitates careful selection of coupling reagents and catalysts to achieve optimal regioselectivity. Advances in synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions, have greatly facilitated the preparation of complex heterocyclic compounds like this one. These advancements not only improve efficiency but also allow for greater customization of molecular structures, enabling researchers to fine-tune biological activity.

One of the most compelling aspects of 5-amino-1-(3-methylsulfanylphenyl)triazole-4-carboxamide is its potential as a scaffold for drug development. The combination of functional groups within its structure provides multiple sites for chemical modification, allowing for the creation of derivatives with enhanced potency or selectivity. For instance, modifications at the amino or carboxamide positions could alter binding affinity to target proteins, while changes at the phenyl ring might influence metabolic stability and bioavailability. Such flexibility makes this compound an attractive starting point for structure-activity relationship (SAR) studies aimed at optimizing pharmacological properties.

Recent computational studies have also highlighted the significance of 5-amino-1-(3-methylsulfanylphenyl)triazole-4-carboxamide in drug design. Molecular docking simulations have revealed that this compound can interact with various biological targets, including enzymes and receptors implicated in diseases such as cancer and inflammation. These interactions are mediated by specific hydrogen bonding networks and hydrophobic contacts facilitated by the compound's structural features. Such insights provide valuable guidance for rational drug design and help predict potential therapeutic applications.

The role of 5-amino-1-(3-methylsulfanylphenyl)triazole-4-carboxamide in medicinal chemistry extends beyond its use as an intermediate or scaffold compound. It also serves as a model system for understanding how structural modifications influence biological activity. By studying this molecule, researchers can gain insights into the principles governing molecular recognition and drug-target interactions. These insights are crucial for developing new drugs with improved efficacy and reduced side effects.

As research in pharmaceutical chemistry continues to evolve, compounds like 5-amino-1-(3-methylsulfanylphenyl)triazole-4-carboxamide will remain at the forefront of innovation. The integration of cutting-edge synthetic techniques with computational methods has accelerated the discovery process, enabling faster identification of promising candidates for further development. Moreover, collaborations between academia and industry are fostering interdisciplinary approaches that enhance our understanding of complex biological systems.

In conclusion,5-amino-1-(3-methylsulfanylphenyl)triazole-4-carboxamide (CAS No. 887693-16-5) represents a significant advancement in medicinal chemistry due to its unique structural features and potential therapeutic applications. Its investigation not only contributes to our knowledge of triazole derivatives but also paves the way for novel treatments targeting chronic diseases such as cancer and inflammation. With ongoing research efforts aimed at optimizing its pharmacological properties,this compound holds great promise as a foundation for future drug development initiatives.